Cas no 148191-56-4 (Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo-)

• Product Name: Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo-
• CAS No: 148191-56-4
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• MDL: MFCD15204078
• CID: 3777023
• Update Time: 2025-07-21

Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo-

• MDL： MFCD15204078
• Inchi： 1S/C12H10N4O3/c17-11(18)3-6-15-5-2-9-8(12(15)19)7-13-10-1-4-14-16(9)10/h1-2,4-5,7H,3,6H2,(H,17,18)
• InChI Key： XINBZAXMWMUCFK-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C1C=CN(CCC(O)=O)C(=O)C=1C=N2

Additional information on Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo-

Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo- (CAS No. 148191-56-4): A Comprehensive Overview

Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo- is a heterocyclic compound with significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 148191-56-4, belongs to a class of molecules known for their diverse biological activities. The intricate structure of this compound, featuring fused pyrazole, pyridopyrimidine, and propanoic acid moieties, makes it a subject of intense interest among medicinal chemists and biologists.

The pharmacological significance of Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo- lies in its ability to interact with various biological targets. Recent studies have highlighted its potential as a scaffold for developing novel therapeutic agents. The compound's unique structural framework allows for selective binding to enzymes and receptors involved in critical cellular pathways. This has led to its exploration in the development of drugs targeting conditions such as cancer, inflammation, and neurodegenerative diseases.

In the realm of oncology, Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo- has shown promise as an inhibitor of kinases and other enzymes that play a pivotal role in tumor growth and progression. Preclinical studies have demonstrated its ability to disrupt signaling pathways essential for cancer cell survival and proliferation. The compound's mechanism of action involves modulating the activity of key proteins such as cyclin-dependent kinases (CDKs) and tyrosine kinases (TKs). These findings have prompted further investigation into its efficacy and safety profiles in clinical trials.

The structural features of this compound also make it a valuable tool for studying enzyme inhibition and drug-drug interactions. Its heterocyclic core provides multiple sites for chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties. Researchers have leveraged this flexibility to develop analogs with improved solubility, bioavailability, and target specificity. Such modifications are crucial for optimizing drug candidates for clinical use.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo-. These technologies allow scientists to predict the binding affinity and interactions of the compound with biological targets with high precision. This has facilitated the rapid design of novel derivatives with tailored pharmacological activities. The integration of experimental data with computational insights has been instrumental in guiding synthetic strategies and improving the efficiency of drug development pipelines.

The synthesis of Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo- involves multi-step organic reactions that showcase the expertise of medicinal chemists. The process typically begins with the formation of the pyrazole ring followed by its fusion with a pyridopyrimidine moiety. Subsequent functionalization introduces the propanoic acid group at the 7-position and an oxo group at the 6-position. Each step is carefully optimized to ensure high yield and purity. The synthesis strategy also emphasizes sustainability by minimizing waste and utilizing green chemistry principles where possible.

The biological evaluation of this compound has revealed its broad spectrum of activity beyond oncology. Studies have indicated its potential in modulating inflammatory responses by inhibiting key mediators such as cyclooxygenase (COX) enzymes and interleukin receptors. This has opened up avenues for exploring its use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo- has garnered attention for its role in basic research. Its unique structure provides insights into the design of heterocyclic compounds with enhanced biological activity. Researchers are using this compound as a model system to understand fundamental principles governing drug-receptor interactions. These studies contribute to the broader understanding of molecular recognition processes and inform future drug discovery efforts.

The future prospects for Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-propanoic acid, 6-oxo- are promising given its multifaceted potential. Ongoing research aims to further elucidate its mechanism of action and identify new therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical practice. The compound's unique properties make it a cornerstone in the development of next-generation pharmaceuticals.